Cas no 63905-45-3 (2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-)

2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- structure
63905-45-3 structure
Product Name:2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
CAS No:63905-45-3
MF:C7H12N2S
MW:156.248579978943
CID:504424
PubChem ID:3035130
Update Time:2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
    • 1-Isobutyl-1H-imidazole-2-thiol
    • 3-(2-methylpropyl)-1H-imidazole-2-thione
    • USAF EL-66
    • USAF EL-59
    • 63905-45-3
    • 1-Isobutyl-2-mercaptoimidazole
    • 1-(2-Methylpropyl)-1H-imidazole-2-thiol
    • 64038-78-4
    • DTXSID00980878
    • 4-24-00-00062 (Beilstein Handbook Reference)
    • Imidazole, 1-isobutyl-2-mercapto-
    • AKOS009271401
    • BRN 0124422
    • BRN 0124087
    • Imidazole-2-thiol, 1-sec-butyl-
    • Imidazole, 1-sec-butyl-2-mercapto-
    • Imidazole-2-thiol, 1-isobutyl-
    • Inchi: 1S/C7H12N2S/c1-6(2)5-9-4-3-8-7(9)10/h3-4,6H,5H2,1-2H3,(H,8,10)
    • InChI Key: IXAMDLPSWOZYRE-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1CC(C)C

Computed Properties

  • Exact Mass: 156.072
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.124g/cm3
  • Boiling Point: 286.956ºC at 760 mmHg
  • Flash Point: 127.347ºC
  • Refractive Index: 1.579
  • LogP: 1.82780
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.